2-Fluoro-3-(4-methylcyclohexyl)aniline

• Molecular Formula: C13H18FN
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 2-fluoro-3-(4-methylcyclohexyl)aniline
• InChI: InChI=1S/C13H18FN/c1-9-5-7-10(8-6-9)11-3-2-4-12(15)13(11)14/h2-4,9-10H,5-8,15H2,1H3
• InChI Key: CSZBZKBSFBYYGV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C2=C(C(=CC=C2)N)F

Description

2-Fluoro-3-(4-methylcyclohexyl)aniline is a fluorinated aniline derivative characterized by a fluorine atom at the ortho position (C2) and a 4-methylcyclohexyl group at the meta position (C3) of the aromatic ring. This compound is synthesized via a multi-step process involving condensation, reduction, and alkylation reactions, as outlined in a patent application (e.g., condensation of 2-fluoro-3-nitrobenzoyl chloride with aniline derivatives, followed by reduction and alkylation steps) . The absence of cryogenic or extreme temperature conditions in its synthesis makes it industrially scalable with high yields and minimal by-products .

Key properties include:

• Molecular formula: C₁₃H₁₇FN (calculated based on structural analogs in and ).
• Molecular weight: ~207.29 g/mol (approximated from ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-3-(4-methylcyclohexyl)aniline can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of 2-Fluoro-3-(4-methylcyclohexyl)aniline may involve large-scale Suzuki–Miyaura coupling reactions. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This may include the use of specific solvents, catalysts, and reaction times to achieve the desired outcome.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-3-(4-methylcyclohexyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

2-Fluoro-3-(4-methylcyclohexyl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-3-(4-methylcyclohexyl)aniline involves its interaction with specific molecular targets. The fluoro group can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 2-Fluoro-3-(4-methylcyclohexyl)aniline with structurally analogous compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Differences
2-Fluoro-3-(4-methylcyclohexyl)aniline	-F (C2), -4-methylcyclohexyl (C3)	C₁₃H₁₇FN	207.29	Benchmark compound; balanced lipophilicity.
2-Fluoro-3-(trifluoromethoxy)aniline	-F (C2), -OCF₃ (C3)	C₇H₅F₄NO	219.12	Trifluoromethoxy group enhances electronegativity and metabolic stability .
3-Chloro-N-(4-methylcyclohexyl)aniline	-Cl (C3), -4-methylcyclohexyl (N-bound)	C₁₃H₁₇ClN	228.74	Chlorine substituent increases steric bulk and alters reactivity .
N-(4-methylcyclohexyl)-3-(pyrrolidin-1-yl)aniline	-pyrrolidinyl (C3), -4-methylcyclohexyl (N)	C₁₇H₂₄N₂	256.39	Pyrrolidine ring introduces basicity and hydrogen-bonding potential .
2-(Difluoromethoxy)-N-(4-methylcyclohexyl)aniline	-OCHF₂ (C2), -4-methylcyclohexyl (N)	C₁₄H₁₉F₂NO	255.30	Difluoromethoxy group improves oxidative stability .

Industrial and Market Considerations

• 2-Fluoro-3-(trifluoromethoxy)aniline : Dominates agrochemical markets due to trifluoromethoxy’s resistance to hydrolysis .
• 3-Chloro-N-(4-methylcyclohexyl)aniline : Used in polymer intermediates but faces regulatory scrutiny due to chlorine’s environmental persistence .
• Target Compound : Emerging applications in liquid crystal materials and kinase inhibitors, driven by its balanced physicochemical profile .

Biological Activity

2-Fluoro-3-(4-methylcyclohexyl)aniline, a compound with the molecular formula C13H18FN, has garnered attention in various fields of research due to its potential biological activities. This article delves into the compound's biological properties, mechanisms of action, and relevant case studies, supported by data tables and detailed research findings.

• Molecular Formula : C13H18FN
• Molecular Weight : 221.29 g/mol
• CAS Number : 125449268
• IUPAC Name : 2-Fluoro-3-(4-methylcyclohexyl)aniline

Biological Activity Overview

The biological activity of 2-Fluoro-3-(4-methylcyclohexyl)aniline has been explored primarily in the context of its potential as an antimicrobial agent and its interactions with various biological targets. The compound's structure suggests it may exhibit significant pharmacological properties due to the presence of both a fluorine atom and a cyclic alkyl group.

The mechanism of action for similar aniline derivatives often involves the inhibition of essential bacterial enzymes or interference with cell wall synthesis. It is hypothesized that 2-Fluoro-3-(4-methylcyclohexyl)aniline may act through similar pathways, potentially binding to active sites on target enzymes.

Enzyme Inhibition Studies

In vitro studies have shown that aniline derivatives can inhibit key enzymes involved in bacterial metabolism. For instance, compounds structurally similar to 2-Fluoro-3-(4-methylcyclohexyl)aniline have been documented to inhibit:

• Transpeptidases : Essential for bacterial cell wall synthesis.
• DNA Gyrase : Involved in DNA replication.

Case Studies and Research Findings

• Antimicrobial Screening : A study conducted by MDPI evaluated various aniline derivatives for their antimicrobial efficacy against Mycobacterium abscessus, revealing promising results for structurally related compounds with MIC values as low as 0.125 µg/mL .
• Toxicological Assessments : Toxicological evaluations indicate that while some aniline derivatives show beneficial antimicrobial properties, they may also pose risks for toxicity at higher concentrations. This necessitates further investigation into the safety profiles of compounds like 2-Fluoro-3-(4-methylcyclohexyl)aniline .
• Pharmacokinetic Studies : Preliminary pharmacokinetic studies suggest that modifications in the structure of aniline compounds can significantly affect their absorption, distribution, metabolism, and excretion (ADME) profiles. Future studies on 2-Fluoro-3-(4-methylcyclohexyl)aniline should focus on optimizing these properties for therapeutic use .